Cas no 120069-02-5 (Propanoic acid, 3-cyano-3-oxo-, ethyl ester)

• Product name: Propanoic acid, 3-cyano-3-oxo-, ethyl ester
• CAS No: 120069-02-5
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 1209009
• PubChem ID: 71339709

Propanoic acid, 3-cyano-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-cyano-3-oxo-, ethyl ester
• ethyl 3-cyano-3-oxopropanoate
• SCHEMBL14232717
• 120069-02-5
• DTXSID10767076
• Ethyl 4-nitrilo-3-oxobutanoate

• Inchi： InChI=1S/C6H7NO3/c1-2-10-6(9)3-5(8)4-7/h2-3H2,1H3
• InChI Key： MYDPCIRCXDPVPP-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(=O)C#N

Computed Properties

• Exact Mass: 141.04261
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16